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Compound of Interest

Compound Name: Aszonalenin

Cat. No.: B1229209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure of Aszonalenin, a
mycotoxin with notable biological activity. The information presented herein is curated for
professionals in the fields of chemical research, pharmacology, and drug development.

Introduction to Aszonalenin

Aszonalenin is a complex alkaloid metabolite produced by fungal species of the genera
Aspergillus and Neosartorya, such as Aspergillus zonatus and Neosartorya tatenoi.[1][2][3]
Classified as a hexahydropyrrolo[2,3-b]indole derivative, it is recognized for its neurotoxic
properties.[1][2] The intricate pentacyclic structure of Aszonalenin has made it a subject of
interest in synthetic chemistry and pharmacology.

Chemical and Physical Properties

A summary of the key chemical identifiers and properties for Aszonalenin is provided in the
table below. This data is essential for the accurate identification and characterization of the
compound in a laboratory setting.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1229209?utm_src=pdf-interest
https://www.benchchem.com/product/b1229209?utm_src=pdf-body
https://www.benchchem.com/product/b1229209?utm_src=pdf-body
https://www.benchchem.com/product/b1229209?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aszonalenin
https://www.caymanchem.com/product/25018/aszonalenin
https://www.glpbio.com/de/aszonalenin.html
https://en.wikipedia.org/wiki/Aszonalenin
https://www.caymanchem.com/product/25018/aszonalenin
https://www.benchchem.com/product/b1229209?utm_src=pdf-body
https://www.benchchem.com/product/b1229209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 81797-27-5
Molecular Formula C23H23N302
Molar Mass 373.456 g/mol

(2R,10S,12R)-10-(2-methylbut-3-en-2-
yl)-1,3,14-

IUPAC Name ) .
triazapentacyclo[10.9.0.02,19,04,°.01%,2%]henicosa
-4,6,8,15,17,19-hexaene-13,21-dione
CC(C)(C=C)

SMILES [C@]12C[C@@H]3C(=O)NC4=CC=CC=C4C(=
O)N3[C@H]1LNC5=CC=CC=C25

InChl Key AVLMMDWEIUEKEK-AAIMPIBUSA-N

Synonyms NSC 374337

Solubility Soluble in DMF, DMSO, Ethanol, and Methanol.

Structural Details

The chemical structure of Aszonalenin is characterized by a complex, fused pentacyclic ring
system. The IUPAC name, (2R,10S,12R)-10-(2-methylbut-3-en-2-yl)-1,3,14-
triazapentacyclo[10.9.0.02,1°,04,°.0%%,2%henicosa-4,6,8,15,17,19-hexaene-13,21-dione,
precisely describes the stereochemistry and connectivity of the atoms within the molecule.

The Simplified Molecular-Input Line-Entry System (SMILES) string, CC(C)(C=C)
[C@]12C[C@@H]3C(=0O)NC4=CC=CC=C4C(=0)N3[C@H]1NC5=CC=CC=C25, provides a
machine-readable representation of the structure, encoding its two-dimensional graph,
including stereochemical information. This notation is particularly useful for computational
chemistry applications and database searches.

A visual representation of the logical relationship between the different notations for
Aszonalenin's structure is provided below.
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Aszonalenin
describes represents dentifies as

IUPAC Name InChiKey Molecular Formula

SMILES
2R,10S,12R)-10-(2-methylbut-3-en-2-yl)-1,3,14-triazapentacyclo
1(‘19'0.02‘10.0‘,)9 Ojsf ) A “6.8,15),/1)7."‘ v p13.21-ymonJ ‘CC(C)(C:C)[C@]IZC[C@@H]SC(:O)NC4:CC:CC:C40(:O)NS[C@H]lNCS:CC:CC:CZS‘ ‘AVLMMDWEIUEKEK—AAIMPIBUSAVN‘ ‘ Ca3H2aN302

Click to download full resolution via product page

Structural Notations for Aszonalenin

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or isolation of Aszonalenin, as well as
comprehensive studies on its signaling pathways, are subjects of ongoing research. The total
synthesis of (+)-Aszonalenin has been reported, providing a basis for further investigation into
its biological activities and potential therapeutic applications. For specific experimental
methodologies, researchers are encouraged to consult primary literature, such as the work by
Ruchti and Carreira (2014) on the iridium-catalyzed reverse prenylation for the total synthesis
of (+)-Aszonalenin. A deeper dive into the biosynthetic pathways has identified a putative non-
ribosomal peptide synthetase (AnaPS) and a prenyltransferase (AnaPT) in Neosartorya fischeri
as key enzymes in the formation of the Aszonalenin scaffold.

Further research is required to fully elucidate the signaling pathways modulated by
Aszonalenin and to establish standardized experimental protocols for its study. As more data
becomes available, this guide will be updated to include this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aszonalenin: A Comprehensive Structural Elucidation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229209#what-is-the-chemical-structure-of-
aszonalenin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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